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Compound of Interest

Compound Name: 1-Nitroso-2-naphthol

Cat. No.: B091326 Get Quote

An In-depth Technical Guide on the Physical Properties of 1-Nitroso-2-naphthol

This technical guide provides a comprehensive overview of the key physical properties of 1-
Nitroso-2-naphthol, focusing on its melting point and solubility. It is intended for researchers,

scientists, and professionals in drug development who require precise and reliable data for

their work. This document includes detailed experimental protocols and workflow visualizations

to ensure clarity and reproducibility.

Physical Properties of 1-Nitroso-2-naphthol
1-Nitroso-2-naphthol (C₁₀H₇NO₂) is an organic compound that appears as a yellowish-brown

to dark brown crystalline powder[1][2]. It is utilized in various applications, including the

manufacturing of dyes and as a reagent in analytical chemistry for the determination of metals

like cobalt[3].

Quantitative Data Summary
The physical properties of 1-Nitroso-2-naphthol are summarized in the table below. The data

represents a consolidation of values from various sources, reflecting slight variations likely due

to different experimental conditions and sample purity levels.
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Property Value References

Molecular Formula C₁₀H₇NO₂ [1][3][4]

Molecular Weight 173.17 g/mol [3][4][5]

Melting Point
98 - 110 °C (with

decomposition)
[1][3][4][6][7][8]

Appearance
Yellowish-brown crystalline

powder
[1][2][3]

Solubility in Water
Insoluble / Immiscible (Soluble

in 1000 parts water)
[3][5][9][10][11]

Solubility in Organic Solvents

Soluble in ethanol, ether,

benzene, glacial acetic acid,

carbon disulfide, and caustic

alkali solutions. Slightly soluble

in cold petroleum ether.

[1][3][9][10]

Experimental Protocols
Detailed methodologies for determining the melting point and solubility of 1-Nitroso-2-
naphthol are crucial for obtaining accurate and consistent results.

Protocol for Melting Point Determination
The melting point of a solid is the temperature range over which it changes state from solid to

liquid. This range is an important indicator of the purity of a compound.

Apparatus:

Melting point apparatus (e.g., DigiMelt or Gallenkamp)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
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1-Nitroso-2-naphthol sample

Procedure:

Sample Preparation: Place a small amount of dry 1-Nitroso-2-naphthol powder into a

mortar and gently grind it into a fine powder. This ensures uniform packing in the capillary

tube.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample. A

small amount of the solid will enter the tube. Invert the tube and tap the sealed end gently on

a hard surface to compact the powder at the bottom. The packed sample height should be

approximately 2-3 mm.

Instrument Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Preliminary Measurement (Optional): If the approximate melting point is unknown, perform a

rapid heating run (e.g., 10-20 °C/min) to determine a rough estimate of the melting range.

Accurate Measurement: For a new sample, set the apparatus to heat rapidly to a

temperature about 15-20 °C below the expected melting point. Then, adjust the heating rate

to a slow ramp of 1-2 °C per minute.

Observation and Recording: Carefully observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire sample has turned into a clear liquid (the end

of the melting range).[12][13]

Post-Measurement: Allow the apparatus to cool before performing subsequent

measurements. Dispose of the used capillary tube in the designated glass waste container.

Protocol for Solubility Determination (Spectroscopic
Method)
The solubility of 1-Nitroso-2-naphthol can be determined by measuring its concentration in a

saturated solution. Spectrofluorometry or UV-Vis spectrophotometry can be employed for this

purpose, as the compound exhibits fluorescence and absorbance.[14][15]
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Apparatus:

Spectrofluorometer or UV-Vis Spectrophotometer

Thermostatically controlled shaker or water bath

Volumetric flasks and pipettes

Centrifuge and/or filtration system (e.g., syringe filters)

Analytical balance

Solvent of choice (e.g., water, ethanol)

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of 1-Nitroso-2-
naphthol with known concentrations in the chosen solvent.

Calibration Curve: Measure the fluorescence intensity or absorbance of each standard

solution at the wavelength of maximum emission (approx. 430 nm) or absorbance (approx.

370 nm), respectively.[14] Plot a calibration curve of intensity/absorbance versus

concentration.

Preparation of Saturated Solution: Add an excess amount of 1-Nitroso-2-naphthol to a

known volume of the solvent in a sealed flask.

Equilibration: Place the flask in a thermostatically controlled shaker or water bath set to the

desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached and the solution is saturated.

Phase Separation: After equilibration, allow the solution to stand to let the undissolved solid

settle. To ensure complete removal of solid particles, centrifuge an aliquot of the supernatant

or filter it through a fine-pore filter (e.g., 0.22 µm).

Measurement: Dilute a precise volume of the clear, saturated filtrate with the solvent to bring

its concentration within the range of the calibration curve. Measure the fluorescence or

absorbance of the diluted sample.
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Calculation: Use the calibration curve to determine the concentration of the diluted solution.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor. This value represents the solubility of 1-Nitroso-2-naphthol in that solvent at the

specified temperature.

Visualizations
Workflow diagrams provide a clear, step-by-step visual representation of experimental

processes.
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Caption: Workflow for Melting Point Determination.
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Caption: Experimental Workflow for the Synthesis of 1-Nitroso-2-naphthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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